![molecular formula C18H13FO4 B2999697 (Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one CAS No. 1814881-95-2](/img/structure/B2999697.png)
(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(3-fluorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as FBA, is a chemical compound that has been the subject of scientific research due to its potential for use in the development of new drugs. FBA has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been studied extensively. In
Scientific Research Applications
Vibrational and Electronic Properties
A study by Veeraiah et al. (2012) explored the vibrational and electronic properties of a similar compound, (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one, using both experimental techniques and theoretical calculations. This research contributes to understanding the compound's ground state properties, fluorescence microscopic imaging, and potential applications in material sciences (Veeraiah et al., 2012).
Antiproliferative Activities
Research conducted by Saniger et al. (2003) synthesized novel benzannelated derivatives with increased lipophilicity and evaluated their antiproliferative activities on breast cancer cells. This work demonstrates the compound's potential in cancer therapy through apoptosis induction (Saniger et al., 2003).
Controlled Drug Delivery Systems
Noorian et al. (2020) investigated a metal-organic framework as a platform for the controlled release of bioactive molecules, including benzofuran derivatives, for topical drug delivery systems. This study highlights the application of such compounds in targeted therapy and antibacterial treatments (Noorian et al., 2020).
Synthesis and Structural Characterization
Research on fluorinated benzofuran derivatives, such as those by Dawood and Fuchigami (2004), demonstrates the synthetic accessibility and potential of these compounds in organic chemistry and material science. The study focused on efficient anodic synthesis and provided insights into their structural characteristics and applications (Dawood & Fuchigami, 2004).
Metal-Ion Sensing and Photoluminescence
Belfield et al. (2010) developed a fluorene-based probe with high sensitivity to Zn2+ and efficient two-photon absorption properties. This research underscores the compound's utility in metal-ion sensing and its potential for application in fluorescence microscopy imaging (Belfield et al., 2010).
properties
IUPAC Name |
(2Z)-2-[(3-fluorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FO4/c1-11(20)10-22-14-5-6-15-16(9-14)23-17(18(15)21)8-12-3-2-4-13(19)7-12/h2-9H,10H2,1H3/b17-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWRPECYFYIXTKO-IUXPMGMMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.